Cas no 1301207-68-0 ((1-Fluorocyclobutyl)methanol)

• Product Name: (1-Fluorocyclobutyl)methanol
• CAS No: 1301207-68-0
• MF: C₅H₉FO
• MW: 104.122765302658
• MDL: MFCD27922432
• CID: 2086025
• PubChem ID: 72698925
• Update Time: 2025-11-02

(1-Fluorocyclobutyl)methanol Chemical and Physical Properties

Names and Identifiers

• 1-Fluorocyclobutanemethanol
• (1-FLUOROCYCLOBUTYL)METHANOL
• 1-Fluorocyclobutanemethanol; (1-Fluorocyclobutyl)methanol
• CS-0183328
• PB40239
• EN300-2931072
• DB-375263
• SCHEMBL17058144
• AKOS023777447
• 1301207-68-0
• MFCD27922432
• SY258796
• AS-42619
• (1-Fluorocyclobutyl)methanol

• MDL： MFCD27922432
• Inchi： 1S/C5H9FO/c6-5(4-7)2-1-3-5/h7H,1-4H2
• InChI Key： KKIPAQKFWDBCFV-UHFFFAOYSA-N
• SMILES： FC1(CO)CCC1

Computed Properties

• Exact Mass: 104.063743068g/mol
• Monoisotopic Mass: 104.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on (1-Fluorocyclobutyl)methanol

Exploring (1-Fluorocyclobutyl)methanol (CAS No. 1301207-68-0): Properties, Applications, and Market Insights

(1-Fluorocyclobutyl)methanol, with the CAS number 1301207-68-0, is a fluorinated cyclobutyl derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated alcohols, which are known for their unique chemical properties and versatility in synthetic applications. The presence of both a fluorine atom and a hydroxyl group in its structure makes it a valuable intermediate for designing bioactive molecules.

The molecular formula of (1-Fluorocyclobutyl)methanol is C5H9FO, and it features a four-membered cyclobutyl ring substituted with a fluorine atom and a hydroxymethyl group. This structural motif is particularly interesting due to the strain energy associated with the cyclobutyl ring, which can influence the reactivity and stability of the compound. Researchers have explored its potential in drug discovery, especially in the development of small molecule therapeutics targeting various diseases.

One of the key advantages of (1-Fluorocyclobutyl)methanol is its ability to serve as a building block in organic synthesis. The fluorine atom can enhance the metabolic stability of drug candidates, while the hydroxyl group provides a handle for further functionalization. This dual functionality has made it a popular choice for medicinal chemists working on kinase inhibitors and GPCR modulators.

In recent years, the demand for fluorinated compounds like (1-Fluorocyclobutyl)methanol has surged, driven by their applications in life sciences and material science. The compound's compatibility with cross-coupling reactions and click chemistry has further expanded its utility. For instance, it can be used to introduce fluorinated motifs into bioconjugates or polymeric materials, enhancing their performance in biomedical applications.

The synthesis of (1-Fluorocyclobutyl)methanol typically involves the fluorination of cyclobutane derivatives followed by hydroxymethylation. Advanced techniques such as flow chemistry and catalysis have been employed to improve the yield and selectivity of these reactions. These innovations align with the growing trend toward sustainable chemistry and green synthesis, which are hot topics in the chemical industry.

From a market perspective, (1-Fluorocyclobutyl)methanol is gaining traction due to its role in the development of next-generation therapeutics. Pharmaceutical companies are increasingly investing in fluorinated scaffolds to address challenges like drug resistance and bioavailability. Additionally, the compound's potential in agrochemicals and specialty chemicals has opened new avenues for commercialization.

For researchers and industry professionals, understanding the structure-activity relationships of (1-Fluorocyclobutyl)methanol is crucial. Computational tools like molecular docking and QSAR modeling are often used to predict its interactions with biological targets. These approaches are part of the broader shift toward AI-driven drug discovery, a topic that resonates with modern scientific audiences.

In conclusion, (1-Fluorocyclobutyl)methanol (CAS No. 1301207-68-0) represents a promising fluorinated intermediate with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and synthetic versatility make it a valuable asset for researchers exploring innovative chemical solutions. As the demand for fluorinated building blocks continues to rise, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.